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Compound of Interest

Compound Name:
1-benzyl-1H-indole-3-

carbaldehyde

Cat. No.: B078078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a comprehensive safety data sheet (SDS). Always consult the official

SDS from the supplier and follow all institutional and regulatory safety protocols.

Executive Summary
This technical guide provides an in-depth overview of the known safety and hazard information

for 1-benzyl-1H-indole-3-carbaldehyde (CAS No. 10511-51-0). While specific experimental

toxicological data for this compound is limited in publicly available literature, this guide

synthesizes the available GHS hazard classifications and provides context through related

compounds and standardized testing protocols. The primary hazards identified are acute oral

toxicity and the potential for skin sensitization.[1][2] This document is designed to inform safe

handling practices and to guide the design of appropriate safety assessments for researchers

and drug development professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-benzyl-1H-indole-3-
carbaldehyde is presented in Table 1. Understanding these properties is crucial for safe

handling, storage, and spill response procedures.
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Table 1: Physical and Chemical Properties of 1-benzyl-1H-indole-3-carbaldehyde

Property Value Reference(s)

Molecular Formula C₁₆H₁₃NO [1]

Molecular Weight 235.28 g/mol [1]

CAS Number 10511-51-0 [2]

Appearance
White to light yellow to light

orange powder/crystal
[3]

Melting Point 106.0 - 110.0 °C

Boiling Point Not available

Flash Point Not applicable [2]

Solubility Not available

Storage Temperature -20°C [2]

Hazard Identification and Classification
Based on aggregated GHS data, 1-benzyl-1H-indole-3-carbaldehyde is classified with the

following hazards.[1][2]

Table 2: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Skin

Sensitization
1

H317: May

cause an allergic

skin reaction

GHS07

(Exclamation

Mark)

Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Note: H315 and H319 classifications are also reported by some suppliers.

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in

Table 3.

Table 3: Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1]

P272
Contaminated work clothing should not be

allowed out of the workplace.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P330 Rinse mouth.[1]

P333+P313
If skin irritation or rash occurs: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Toxicological Information
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 1-benzyl-1H-indole-3-carbaldehyde are not readily available in the

public domain. The hazard classification "Acute Toxicity, Oral, Category 4" suggests an LD50

value in the range of 300 to 2000 mg/kg for oral exposure in animal studies.

In the absence of specific data, a read-across approach using data from structurally related

compounds can provide an initial assessment of potential toxicity. However, this approach has
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limitations and should be used with caution.

Experimental Protocols for Safety Assessment
For a comprehensive safety evaluation of 1-benzyl-1H-indole-3-carbaldehyde, a series of

standardized experimental protocols would be employed. The following sections outline the

methodologies for key toxicological endpoints.

Acute Oral Toxicity
The acute oral toxicity would be assessed following OECD Test Guideline 420 (Fixed Dose

Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure).[4][5][6][7][8]

Methodology (based on OECD TG 423):

Animal Model: Typically, young adult female rats are used.

Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg. The substance is

administered orally by gavage.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

DOT Diagram: OECD TG 423 Workflow
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Start: Select Starting Dose
(e.g., 300 mg/kg) Dose 3 Animals Observe for 48 hours

2 or 3 Animals Die? 1 Animal Dies?No

Stop and Classify

Yes

0 Animals Die?

No

Dose 3 More Animals
at a Lower Dose

Yes

No (and no higher dose needed)

Dose 3 More Animals
at a Higher Dose

Yes

Click to download full resolution via product page

Caption: Workflow for the OECD Guideline 423 Acute Toxic Class Method.

Skin Sensitization
The potential for 1-benzyl-1H-indole-3-carbaldehyde to cause skin sensitization would be

evaluated using a tiered approach involving in silico, in chemico, and in vitro methods as

outlined in OECD Guideline 497.[9] These New Approach Methodologies (NAMs) are designed

to replace traditional animal testing.

Methodology (Defined Approach):

Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C): This in chemico method

assesses the reactivity of the test chemical with synthetic peptides containing cysteine and

lysine, mimicking the covalent binding to skin proteins.

KeratinoSens™ Assay (OECD TG 442D): This in vitro assay uses a human keratinocyte cell

line to measure the activation of the Keap1-Nrf2-ARE pathway, a key event in skin

sensitization.

human Cell Line Activation Test (h-CLAT) (OECD TG 442E): This in vitro test measures the

expression of cell surface markers (CD54 and CD86) on a human monocytic cell line (THP-
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1) following exposure to the test chemical.

DOT Diagram: Skin Sensitization Adverse Outcome Pathway (AOP)

Molecular Initiating Event:
Covalent Binding to Skin Proteins

Key Event 2:
Keratinocyte Activation

DPRA assesses Key Event 3:
Dendritic Cell Activation

KeratinoSens™ assesses Adverse Outcome:
Allergic Contact Dermatitis

h-CLAT assesses

Click to download full resolution via product page

Caption: Simplified Adverse Outcome Pathway for Skin Sensitization.

Reactivity and Stability
Reactivity: As an aromatic aldehyde, 1-benzyl-1H-indole-3-carbaldehyde is expected to

undergo reactions typical of this functional group, such as oxidation to a carboxylic acid and

condensation reactions. The indole ring itself can be susceptible to oxidation.

Chemical Stability: The compound should be stored in a cool, dark place, away from

incompatible materials. It may be sensitive to light and air.

Incompatible Materials: Strong oxidizing agents and strong reducing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and nitrogen oxides may be formed.

Handling and Storage
Engineering Controls: Work with this compound should be conducted in a well-ventilated

laboratory, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.
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Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter (e.g., N95).[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. A storage

temperature of -20°C is recommended.[2]

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes. If skin irritation or a rash occurs, get medical advice/attention.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing eye. Call a poison

control center or doctor for treatment advice.

If Inhaled: Move person to fresh air. If person is not breathing, call 911 or an ambulance,

then give artificial respiration, preferably by mouth-to-mouth, if possible. Call a poison control

center or doctor for further treatment advice.

Spill and Disposal Procedures
Spill Response: In case of a spill, wear appropriate PPE. Avoid generating dust. Sweep up

the material and place it in a suitable container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.

Conclusion
1-benzyl-1H-indole-3-carbaldehyde presents moderate acute oral toxicity and is a potential

skin sensitizer. Due to the limited availability of specific toxicological data, a cautious approach

to handling is warranted. Researchers and drug development professionals should implement

stringent safety protocols, including the use of appropriate personal protective equipment and

engineering controls. For new applications or large-scale use, it is highly recommended that
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the toxicological profile of this compound be more thoroughly investigated using standardized

methodologies as outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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